Cas no 533939-48-9 (3-Thiophenecarboxylic acid, 5-(cyanomethyl)-)

• Product Name: 3-Thiophenecarboxylic acid, 5-(cyanomethyl)-
• CAS No: 533939-48-9
• MF: C₇H₅NO₂S
• MW: 167.185100317001
• CID: 4025026
• Update Time: 2025-03-25

3-Thiophenecarboxylic acid, 5-(cyanomethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-(cyanomethyl)-

• Inchi： 1S/C7H5NO2S/c8-2-1-6-3-5(4-11-6)7(9)10/h3-4H,1H2,(H,9,10)
• InChI Key： DDHODXALOADMFR-UHFFFAOYSA-N
• SMILES： C1SC(CC#N)=CC=1C(O)=O

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 387.9±32.0 °C(Predicted)
• pka: 3.91±0.10(Predicted)